Cas no 1383732-55-5 (3-(carboxy)-5-methylbenzoic acid)

• Product Name: 3-(carboxy)-5-methylbenzoic acid
• CAS No: 1383732-55-5
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 5244527
• Update Time: 2025-11-06

3-(carboxy)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(chlorocarbonyl)-5-methyl-
• 3-(carboxy)-5-methylbenzoic acid

• Inchi： 1S/C9H7ClO3/c1-5-2-6(8(10)11)4-7(3-5)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： GCZHJAWKIJYKJE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C)=CC(C(Cl)=O)=C1

Additional information on 3-(carboxy)-5-methylbenzoic acid

Introduction to 3-(carboxy)-5-methylbenzoic acid (CAS No. 1383732-55-5)

3-(carboxy)-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1383732-55-5, is a significant compound in the field of organic chemistry and pharmaceutical research. This benzoic acid derivative features a carboxylic acid group at the C-3 position and a methyl substituent at the C-5 position, making it a structurally interesting molecule with potential applications in various scientific domains.

The molecular structure of 3-(carboxy)-5-methylbenzoic acid contributes to its unique chemical properties, which include moderate solubility in polar organic solvents and a distinct reactivity profile. The presence of both the carboxylic acid and methyl groups allows for diverse functionalization, making it a valuable intermediate in synthetic chemistry. Its applications span from laboratory research to industrial processes, where precision and purity are paramount.

In recent years, 3-(carboxy)-5-methylbenzoic acid has garnered attention in the pharmaceutical industry due to its potential role as a precursor or building block for more complex molecules. Researchers have been exploring its utility in the synthesis of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders. The benzoic acid scaffold is well-documented for its pharmacological significance, and modifications at specific positions can fine-tune biological activity.

One of the most compelling aspects of 3-(carboxy)-5-methylbenzoic acid is its versatility in medicinal chemistry. The carboxy group at position 3 enables facile conjugation with other biomolecules, while the methyl group at position 5 can influence electronic distribution and steric hindrance. This balance makes it an ideal candidate for designing molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated its incorporation into nonsteroidal anti-inflammatory drug (NSAID) analogs, where structural modifications led to improved efficacy and reduced side effects.

The synthesis of 3-(carboxy)-5-methylbenzoic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. Advanced synthetic methodologies, such as catalytic hydrogenation and oxidation reactions, are employed to achieve high yields and purity. The growing demand for this compound has prompted innovations in synthetic routes, ensuring cost-effective and environmentally sustainable production processes.

Beyond pharmaceutical applications, 3-(carboxy)-5-methylbenzoic acid finds utility in materials science and agrochemical research. Its aromatic structure lends itself well to polymer modifications, where it can act as a crosslinking agent or stabilizer. Additionally, derivatives of this compound have shown promise as intermediates in the development of specialty chemicals used in crop protection formulations.

The analytical characterization of 3-(carboxy)-5-methylbenzoic acid is critical to ensure quality control and consistency across batches. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These analytical methods not only confirm the identity of the compound but also provide insights into its chemical behavior under different conditions.

As research progresses, the applications of 3-(carboxy)-5-methylbenzoic acid are expected to expand further. Collaborative efforts between academia and industry are driving innovation in drug discovery, material science, and environmental chemistry. The compound’s unique structural features make it a cornerstone in synthetic strategies aimed at developing next-generation solutions for global challenges.

In conclusion, 3-(carboxy)-5-methylbenzoic acid (CAS No. 1383732-55-5) represents a versatile and indispensable molecule in modern chemistry. Its broad utility spans multiple industries, from pharmaceuticals to materials science, underscoring its importance as a chemical building block. Continued exploration into its properties and applications will undoubtedly yield further breakthroughs in scientific research and industrial development.